Cas no 2096337-09-4 (2-(1H-IMIDAZOL-1-YL)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE)

• Product Name: 2-(1H-IMIDAZOL-1-YL)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• CAS No: 2096337-09-4
• MF: C₁₄H₁₈BN₃O₂
• MW: 271.122622966766
• MDL: MFCD11878224
• CID: 5193652
• Update Time: 2025-06-08

2-(1H-IMIDAZOL-1-YL)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 2-(1H-IMIDAZOL-1-YL)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE

• MDL： MFCD11878224
• Inchi： 1S/C14H18BN3O2/c1-13(2)14(3,4)20-15(19-13)11-5-6-12(17-9-11)18-8-7-16-10-18/h5-10H,1-4H3
• InChI Key： RXKWIVPCMZGYPT-UHFFFAOYSA-N
• SMILES： C1(N2C=NC=C2)=NC=C(B2OC(C)(C)C(C)(C)O2)C=C1

Additional information on 2-(1H-IMIDAZOL-1-YL)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE

Introduction to 2-(1H-IMIDAZOL-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-DIOXABOROLAN-2-yl)pyridine (CAS No. 2096337-09-4)

2-(1H-IMIDAZOL-1-YL)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE (CAS No. 2096337-09-4) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound belongs to the class of boronic esters and is characterized by its unique structural features, which include an imidazole moiety and a tetramethyl-dioxaborolane group. These structural elements endow the compound with a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The imidazole ring is a fundamental component in many biologically active molecules and is known for its ability to form hydrogen bonds and coordinate with metal ions. This property makes it particularly useful in the design of ligands for metalloenzymes and metal-based pharmaceuticals. The tetramethyl-dioxaborolane group, on the other hand, is a protected boronic acid derivative that can be readily converted into a boronic acid under mild conditions. This feature is crucial for its application in Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

Recent advancements in the field of medicinal chemistry have highlighted the potential of 2-(1H-imidazol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine as a building block for the development of novel therapeutic agents. For instance, studies have shown that compounds containing this scaffold exhibit potent activity against various targets, including enzymes and receptors involved in disease pathways. One notable example is its use in the synthesis of inhibitors for kinases and proteases, which are key players in cancer and inflammatory diseases.

In addition to its medicinal applications, this compound has also found utility in materials science. The combination of the imidazole ring and the tetramethyl-dioxaborolane group provides a platform for designing functional materials with tailored properties. For example, these compounds can be used to create coordination polymers and metal-organic frameworks (MOFs) with high surface areas and tunable pore sizes. Such materials have potential applications in gas storage, catalysis, and drug delivery systems.

The synthetic accessibility of 2-(1H-imidazol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has been extensively studied. One common approach involves the reaction of 5-bromopyridine with 1H-imidazole followed by a Suzuki coupling reaction with bis(pinacolato)diboron. This method provides high yields and excellent purity, making it suitable for large-scale production. The versatility of this synthetic route allows for the introduction of various substituents on the pyridine ring, further expanding its utility as a building block.

Recent research has also focused on optimizing the conditions for these reactions to improve efficiency and reduce environmental impact. For example, the use of green solvents and catalysts has been explored to make the synthesis more sustainable. Additionally, computational methods have been employed to predict the reactivity and stability of intermediates and products, guiding experimental efforts towards more efficient synthetic strategies.

The biological activity of 2-(1H-imidazol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has been evaluated in several preclinical studies. These studies have demonstrated its potential as a lead compound for drug discovery programs targeting various diseases. For instance, it has shown promising activity against cancer cell lines and has been used to develop prodrugs that are activated under specific physiological conditions.

In conclusion, 2-(1H-imidazol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 2096337-09-4) is a multifunctional compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive building block for the synthesis of complex molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.